Cas no 31983-27-4 ((Z)-3,7-Dimethyl-2,6-octadienenitrile)

(Z)-3,7-Dimethyl-2,6-octadienenitrile structure
31983-27-4 structure
Product Name:(Z)-3,7-Dimethyl-2,6-octadienenitrile
CAS No:31983-27-4
MF:C10H15N
MW:149.232802629471
CID:53827
PubChem ID:1551245
Update Time:2025-04-18

(Z)-3,7-Dimethyl-2,6-octadienenitrile Chemical and Physical Properties

Names and Identifiers

    • (Z)-3,7-Dimethyl-2,6-octadienenitrile
    • cis-3,7-Dimethyl-2,6-octadienenitrile
    • (2Z)-3,7-dimethylocta-2,6-dienenitrile
    • (Z)-3,7-Dimethylocta-2,6-dienenitrile
    • 2,6-Octadienenitrile, 3,7-dimethyl-, (2Z)-
    • 2,6-Octadienenitrile, 3,7-dimethyl-, (Z)-
    • Neryl nitrile
    • NCGC00256282-01
    • 1-Boc-6-fluoro-1H-indole-2-boronicacid
    • H0A28Q5S6U
    • CHEMBL3188973
    • EINECS 250-883-3
    • HLCSDJLATUNSSI-YFHOEESVSA-N
    • Q27279405
    • UNII-H0A28Q5S6U
    • SCHEMBL1472323
    • DTXSID0044816
    • DTXCID8024816
    • Neral nitrile
    • CAS-31983-27-4
    • 31983-27-4
    • NS00084434
    • Tox21_301273
    • (3E)-4,7-Dimethyl-3,6-octadienenitrile #
    • Inchi: 1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6H2,1-3H3/b10-7-
    • InChI Key: HLCSDJLATUNSSI-YFHOEESVSA-N
    • SMILES: N#C/C=C(/C)\CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Colorless to yellowish liquid.
  • Density: 0.853 g/mL at 25 °C(lit.)
  • Boiling Point: 110 °C1.3 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.475(lit.)
  • PSA: 23.79
  • LogP: 3.20268

(Z)-3,7-Dimethyl-2,6-octadienenitrile Security Information

  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:1
  • Hazard Category Code: 51/53-68
  • Safety Instruction: 36/37-61
  • Hazardous Material Identification: Xn N

(Z)-3,7-Dimethyl-2,6-octadienenitrile Pricemore >>

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